Cas no 953731-28-7 (2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine)

• Product Name: 2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine
• CAS No: 953731-28-7
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD09258819
• CID: 4667120
• PubChem ID: 16782615
• Update Time: 2025-07-16

2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• [2-(1h-imidazol-1-yl)pyridin-4-yl]methylamine
• (2-imidazol-1-ylpyridin-4-yl)methanamine
• 4-Pyridinemethanamine, 2-(1H-imidazol-1-yl)-
• 2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine
• DB-130759
• AKOS000138046
• [2-(1H-imidazol-1-yl)pyridin-4-yl]methanamine
• EN300-57313
• 1-[2-(1H-imidazol-1-yl)pyridin-4-yl]methanamine
• BDBM50232681
• 953731-28-7
• CHEMBL4099444
• (2-(1H-imidazol-1-yl)pyridin-4-yl)methanamine
• SCHEMBL18049309
• TS-01470

• MDL： MFCD09258819
• Inchi： 1S/C9H10N4/c10-6-8-1-2-12-9(5-8)13-4-3-11-7-13/h1-5,7H,6,10H2
• InChI Key： DQTSFNDKOUQLGP-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=C2)=NC=CC(CN)=C1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine

Comprehensive Overview of 2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine (CAS No. 953731-28-7): Properties, Applications, and Research Insights

2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine (CAS No. 953731-28-7) is a heterocyclic organic compound featuring a pyridine core substituted with an imidazole moiety and an aminomethyl group. This unique structure endows it with versatile chemical properties, making it a valuable intermediate in pharmaceutical and material science research. The compound's imidazole-pyridine hybrid scaffold is particularly noteworthy, as it mimics structural motifs found in bioactive molecules, such as kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in drug discovery and catalysis, driven by its ability to act as a ligand or building block for complex molecular architectures.

In recent years, the demand for high-purity 2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine has surged due to its role in developing targeted therapies. For instance, its imidazole ring can participate in hydrogen bonding, enhancing binding affinity to biological targets like enzymes or receptors. This property aligns with the growing interest in small-molecule inhibitors for oncology and neurodegenerative diseases. Additionally, the compound's pyridine-4-ylmethylamine segment offers a handle for further derivatization, enabling the synthesis of libraries for high-throughput screening (HTS). Such applications resonate with current trends in precision medicine and AI-driven drug design, where modular compounds are prized for their adaptability.

From a synthetic chemistry perspective, CAS No. 953731-28-7 exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its synthesis typically involves palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, methods that are widely discussed in green chemistry forums. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in pharmaceutical formulation. Notably, its logP and solubility profiles are frequently analyzed in QSAR studies, reflecting the industry's focus on optimizing ADME properties.

Beyond pharmaceuticals, 2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine has garnered attention in material science. Its ability to coordinate with metals has led to explorations in metal-organic frameworks (MOFs) and catalysts for sustainable energy applications. For example, researchers are investigating its use in CO2 capture technologies, a critical area given global climate concerns. The compound's electron-rich nitrogen atoms facilitate interactions with transition metals, a feature leveraged in designing homogeneous catalysts for C–H activation reactions.

To address common queries from the scientific community: How to synthesize 2-(1H-Imidazol-1-yl)pyridin-4-ylmethylamine? Standard protocols involve Buchwald-Hartwig coupling or reductive amination. Is 953731-28-7 commercially available? Yes, several specialty chemical suppliers offer it in milligram to kilogram scales. What are the storage conditions? It is recommended to store the compound under inert gas at –20°C to prevent degradation. These practical insights cater to both novice researchers and seasoned chemists searching for technical specifications or synthetic protocols.

In summary, CAS No. 953731-28-7 represents a multifaceted compound bridging drug discovery, catalysis, and advanced materials. Its structural elegance and functional diversity align with contemporary research priorities, from AI-augmented molecular design to sustainable chemistry. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing challenges across healthcare and environmental sectors.